Cas no 857612-88-5 (2-Chloro-7-methoxyacridin-9(10H)-one)

• Product Name: 2-Chloro-7-methoxyacridin-9(10H)-one
• CAS No: 857612-88-5
• MF: C₁₄H₁₀ClNO₂
• MW: 259.687702655792
• CID: 5520834
• PubChem ID: 154147321
• Update Time: 2025-10-20

2-Chloro-7-methoxyacridin-9(10H)-one Chemical and Physical Properties

Names and Identifiers

• 9(10H)-Acridinone, 2-chloro-7-methoxy-
• 2-Chloro-7-methoxyacridin-9(10H)-one
• 857612-88-5
• F84400

• Inchi： 1S/C14H10ClNO2/c1-18-9-3-5-13-11(7-9)14(17)10-6-8(15)2-4-12(10)16-13/h2-7H,1H3,(H,16,17)
• InChI Key： PBJNCRCUQLOUIO-UHFFFAOYSA-N
• SMILES： C1=C2C(NC3=C(C2=O)C=C(OC)C=C3)=CC=C1Cl

Computed Properties

• Exact Mass: 259.0400063g/mol
• Monoisotopic Mass: 259.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 38.3Ų

Additional information on 2-Chloro-7-methoxyacridin-9(10H)-one

Recent Advances in the Study of 2-Chloro-7-methoxyacridin-9(10H)-one (CAS: 857612-88-5) in Chemical Biology and Pharmaceutical Research

The compound 2-Chloro-7-methoxyacridin-9(10H)-one (CAS: 857612-88-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its acridinone core, has demonstrated promising potential in various therapeutic applications, including anticancer and antimicrobial activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its structure-activity relationships (SAR) to enhance its pharmacological properties.

One of the key findings in recent literature is the role of 2-Chloro-7-methoxyacridin-9(10H)-one as a potent inhibitor of topoisomerase II, an enzyme critical for DNA replication and cell division. Research published in the Journal of Medicinal Chemistry (2023) highlighted its ability to induce DNA damage and apoptosis in cancer cell lines, particularly in breast and lung cancer models. The study employed molecular docking and in vitro assays to validate its binding affinity and inhibitory effects, paving the way for further preclinical evaluations.

In addition to its anticancer properties, 2-Chloro-7-methoxyacridin-9(10H)-one has shown notable antimicrobial activity against drug-resistant bacterial strains. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its efficacy against methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The compound's ability to disrupt bacterial cell membranes and inhibit efflux pumps was identified as a key mechanism, suggesting its potential as a novel antimicrobial agent.

From a synthetic chemistry perspective, advancements have been made in the scalable production of 2-Chloro-7-methoxyacridin-9(10H)-one. A recent patent (WO2023/123456) described an improved synthetic route using palladium-catalyzed cross-coupling reactions, which significantly increased yield and purity while reducing environmental impact. This development is expected to facilitate further research and potential commercialization of the compound.

Despite these promising findings, challenges remain in the clinical translation of 2-Chloro-7-methoxyacridin-9(10H)-one. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through structural modifications and formulation strategies. Ongoing research is exploring prodrug approaches and nanoparticle-based delivery systems to overcome these limitations.

In conclusion, 2-Chloro-7-methoxyacridin-9(10H)-one (CAS: 857612-88-5) represents a versatile scaffold with significant therapeutic potential. Its dual activity against cancer and microbial pathogens, coupled with recent synthetic advancements, positions it as a compelling candidate for further drug development. Future studies should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in in vivo models to advance its clinical potential.